4-Chlorobenzyl isocyanate
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-Chlorobenzyl isocyanate consists of a benzene ring substituted with a chlorine atom and an isocyanate group attached to the benzene ring via a methylene bridge . The InChI representation of the molecule isInChI=1S/C8H6ClNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
. Physical And Chemical Properties Analysis
This compound has a boiling point of 233-234 °C and a density of 1.265 g/mL at 25 °C . Its refractive index is 1.5460 .Scientific Research Applications
Heterocyclic Chemistry
4-Chlorobenzyl isocyanate plays a significant role in the synthesis of various heterocyclic compounds. For instance, it reacts with 4-hydroxy-6-methylpyran-2-one and 4-hydroxycoumarin to form pyrano(chromeno)[3,4-e][1,3]oxazine derivatives. These compounds have potential applications in pharmaceutical and material science research due to their unique structural features (Vovk, Sukach, & Dorokhov, 2007).
Biomonitoring and Health Safety
This compound has been studied in the context of occupational health, particularly in biomonitoring. Research on the formation of DNA adducts from 4-chlorophenyl isocyanate (a related compound) helps in understanding the impact of isocyanates on human health and developing methods to monitor exposure to these chemicals in industrial settings (Beyerbach, Farmer, & Sabbioni, 2006).
Pyrimidine Derivatives Synthesis
1-Chlorobenzyl isocyanates, which include this compound, are used in the synthesis of pyrimidine derivatives. These compounds have a broad range of applications, including in medicinal chemistry, due to their biological activity and potential pharmaceutical applications (Vovk, Kushnir, Sukach, & Tsymbal, 2010).
Novel Functionalized Derivatives Synthesis
The compound is also used in the synthesis of novel functionalized derivatives of heterocyclic compounds, such as dihydropyrimidin-2(1H)-ones. These derivatives have potential applications in the development of new pharmaceuticals and materials (Sukach, Bol’but, Petin, & Vovk, 2007).
Electrolyte Additive in Li-ion Batteries
In the field of energy storage, aromatic isocyanates, including compounds related to this compound, have been explored as electrolyte additives in lithium-ion batteries. These additives can improve battery performance by reducing initial irreversible capacities and enhancing cycleability (Zhang, 2006).
Magnetic Materials Research
Research on the synthesis and properties of cobalt-based compounds incorporating this compound has been conducted. These compounds exhibit interesting magnetic properties, such as slow magnetic relaxations and metamagnetic transitions, making them subjects of interest in magnetic materials research (Werner et al., 2015).
Safety and Hazards
4-Chlorobenzyl isocyanate is considered hazardous. It may cause respiratory irritation, allergy or asthma symptoms, or breathing difficulties if inhaled. It is harmful if inhaled, swallowed, or in contact with skin. It can cause serious eye irritation and skin irritation . Personal protective equipment, including gloves and eye/face protection, should be worn when handling this chemical .
properties
IUPAC Name |
1-chloro-4-(isocyanatomethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAXSVEFCBLZGCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN=C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10391895 | |
Record name | 4-Chlorobenzyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10391895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30280-44-5 | |
Record name | 4-Chlorobenzyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10391895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-4-(isocyanatomethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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